Cas no 728908-51-8 ({[4-(Pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl 2,6-dichloropyridine-4-carboxylate)

• Product Name: {[4-(Pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl 2,6-dichloropyridine-4-carboxylate
• CAS No: 728908-51-8
• MF: C₁₈H₁₇Cl₂N₃O₅S
• MW: 458.315681219101
• CID: 6228551
• PubChem ID: 2393528
• Update Time: 2025-07-23

{[4-(Pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl 2,6-dichloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26609547
• Z56891518
• 728908-51-8
• {[4-(pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl 2,6-dichloropyridine-4-carboxylate
• {[4-(Pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl 2,6-dichloropyridine-4-carboxylate

• Inchi： 1S/C18H17Cl2N3O5S/c19-15-9-12(10-16(20)22-15)18(25)28-11-17(24)21-13-3-5-14(6-4-13)29(26,27)23-7-1-2-8-23/h3-6,9-10H,1-2,7-8,11H2,(H,21,24)
• InChI Key： SJVSBEAEKJOUHJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(=O)OCC(NC1C=CC(=CC=1)S(N1CCCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 457.0265972g/mol
• Monoisotopic Mass: 457.0265972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on {[4-(Pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl 2,6-dichloropyridine-4-carboxylate

Compound Introduction: {[4-(Pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl 2,6-dichloropyridine-4-carboxylate (CAS No. 728908-51-8)

Compound {[4-(Pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl 2,6-dichloropyridine-4-carboxylate] (CAS No. 728908-51-8) is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic derivatives characterized by its intricate structural framework, which includes a pyridine core and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of this compound features a pyrrolidine-1-sulfonyl moiety attached to a phenyl ring, which is further carbamoylated with a methyl group. This arrangement creates a highly reactive and versatile scaffold that can interact with various biological targets. The presence of two chlorine atoms at the 2 and 6 positions of the pyridine ring enhances its lipophilicity and binding affinity, making it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific enzymes and receptors involved in disease pathways. The structural features of {[4-(Pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl 2,6-dichloropyridine-4-carboxylate] make it a promising candidate for inhibiting enzymes such as kinases and proteases, which are often overexpressed in cancer and inflammatory diseases. The sulfonyl group, in particular, has been extensively studied for its ability to modulate enzyme activity by acting as a hinge binder or by participating in hydrogen bonding interactions.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of next-generation drugs. Researchers have been exploring its pharmacological properties through both computational modeling and experimental validation. Computational studies have suggested that the compound can effectively bind to the active sites of target enzymes, leading to potent inhibition. These findings have been supported by initial experimental results, which demonstrate significant activity against several relevant biological targets.

The synthesis of {[4-(Pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl 2,6-dichloropyridine-4-carboxylate] involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the pyrrolidine-1-sulfonyl moiety, followed by its coupling with a phenyl derivative via a carbamoylation reaction. The final step involves introducing the dichloropyridine carboxylate group, which requires careful handling to avoid side reactions.

The synthetic route has been optimized to maximize efficiency while minimizing byproduct formation. This has been achieved through the use of advanced catalytic systems and purification techniques. The resulting compound is characterized using a range of analytical methods, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These techniques provide detailed information about the compound's structure and purity, ensuring that it meets the stringent requirements for further pharmacological evaluation.

In terms of biological activity, preliminary studies have shown that {[4-(Pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl 2,6-dichloropyridine-4-carboxylate] exhibits promising properties as an inhibitor of kinases and other enzymes implicated in cancer progression. The compound's ability to disrupt key signaling pathways has made it an attractive candidate for further development into a therapeutic agent. Additionally, its structural features suggest potential applications in treating inflammatory diseases and neurological disorders.

The development of this compound aligns with broader trends in drug discovery, where there is an increasing emphasis on designing molecules with high selectivity and low toxicity. The use of computational tools such as molecular docking and virtual screening has played a crucial role in identifying promising candidates like this one. These tools allow researchers to predict how different compounds will interact with biological targets before conducting expensive wet-lab experiments.

Further research is ongoing to fully elucidate the pharmacological profile of {[4-(Pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl 2,6-dichloropyridine-4-carboxylate. This includes detailed mechanistic studies to understand how it exerts its effects at the molecular level. Additionally, efforts are being made to optimize its pharmacokinetic properties through structural modifications aimed at improving solubility, bioavailability, and metabolic stability.

The potential applications of this compound extend beyond oncology into other therapeutic areas such as immunology and neurology. For instance, its ability to modulate enzyme activity suggests that it could be used to treat autoimmune diseases or neurodegenerative disorders by targeting specific pathways involved in these conditions. As research progresses, it is expected that new insights will emerge regarding the therapeutic potential of this class of compounds.

In conclusion, {[4-(Pyrrolidine-1-sulfonyl)phenyl]carbamoyl}methyl 2,6-dichloropyridine-4-carboxylate (CAS No. 728908-51-8) represents an exciting advancement in pharmaceutical chemistry with significant implications for drug development. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued research efforts are expected to yield further insights into its potential applications across multiple disease areas.